3-phenyl-9-(2-(thiophen-2-yl)ethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 3-phenyl-9-(2-thiophen-2-ylethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C23H19NO3S/c25-22-18-8-9-21-19(13-24(15-27-21)11-10-17-7-4-12-28-17)23(18)26-14-20(22)16-5-2-1-3-6-16/h1-9,12,14H,10-11,13,15H2
• InChI Key: RJPRVPRNNQLEMW-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC3=C2OC=C(C3=O)C4=CC=CC=C4)OCN1CCC5=CC=CS5
• Molecular Formula: C23H19NO3S
• Molecular Weight: 389.5 g/mol

Description

3-phenyl-9-(2-(thiophen-2-yl)ethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C23H19NO3S and its molecular weight is 389.47. The purity is usually 95%.
BenchChem offers high-quality 3-phenyl-9-(2-(thiophen-2-yl)ethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-phenyl-9-(2-(thiophen-2-yl)ethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated the potential of oxazine and related compounds as effective antimicrobial agents. For example, Desai et al. (2017) synthesized a series of novel oxazine-bearing pyridine scaffolds, showing significant antimicrobial activity against various strains of bacteria and fungi (Desai et al., 2017). Similarly, Youssef et al. (2008) explored thiazoles and their fused derivatives for antimicrobial activities, contributing to the development of new antimicrobial agents (Youssef et al., 2008).

Synthesis of Novel Heterocyclic Compounds

The synthesis and characterization of novel heterocyclic compounds incorporating oxazine or related structures have been a significant area of interest. Gomha et al. (2016) synthesized new bis-pyrazolyl-thiazoles incorporating the thiophene moiety, showing promising anti-tumor activities (Gomha et al., 2016). This indicates the potential of these compounds in developing new cancer treatments.

Electrochemical and Electrochromic Properties

The electrochemical and electrochromic properties of polymers derived from these compounds have also been studied. Hu et al. (2013) investigated the effects of different acceptor groups on the electrochemical and electrochromic properties of polycarbazole derivatives, revealing that these materials exhibit reasonable optical contrast and switching times, making them suitable for applications in smart windows and displays (Hu et al., 2013).